Cas no 67973-19-7 (Benzoicacid, 3,5-dibromo-2,6-dinitro-)

• Product Name: Benzoicacid, 3,5-dibromo-2,6-dinitro-
• CAS No: 67973-19-7
• MF: C₇H₂Br₂N₂O₆
• MW: 369.908580303192
• CID: 501014
• PubChem ID: 12432470
• Update Time: 2025-04-19

Benzoicacid, 3,5-dibromo-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3,5-dibromo-2,6-dinitro-
• 3,5-Dibromo-2,6-dinitrobenzoic acid
• 3,5-Dibrom-2,6-dinitrobenzoesaeure
• Benzoicacid,3,5-dibromo-2,6-dinitro
• FT-0736034
• DTXSID20498046
• SCHEMBL1475958
• 67973-19-7

• Inchi： 1S/C7H2Br2N2O6/c8-2-1-3(9)6(11(16)17)4(7(12)13)5(2)10(14)15/h1H,(H,12,13)
• InChI Key： IKKZZHCFXNBGAB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1[N+](=O)[O-])[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 367.82800
• Monoisotopic Mass: 367.82796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 2.341
• Boiling Point: 390.825°C at 760 mmHg
• Flash Point: 190.165°C
• Refractive Index: 1.709
• PSA: 128.94000
• LogP: 3.77260